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Compound of Interest

Compound Name: 11:0 PC

Cat. No.: B11939574 Get Quote

Researchers and drug development professionals handling 1,2-diundecanoyl-sn-glycero-3-

phosphocholine (11:0 PC) must adhere to stringent safety protocols to mitigate potential

hazards. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to ensure the safe handling of this compound in a laboratory

setting.

Personal Protective Equipment (PPE) and Handling
When working with 11:0 PC, which is often supplied as a powder, appropriate personal

protective equipment is the first line of defense against exposure.[1] All handling procedures

should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation risks.[2] It is crucial to avoid the formation of dust and aerosols.[1]
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles or Glasses

Chemical splash goggles or

safety glasses with side-

shields conforming to EN 166

(EU) or NIOSH (US) standards

are mandatory to prevent eye

contact.[1][3]

Hand Protection Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

should be worn.[2] Gloves

must be inspected for any

signs of degradation or

perforation before each use

and disposed of properly after

handling the substance.[1][3]

Body Protection Laboratory Coat
A standard laboratory coat is

the minimum requirement.[2]

Impervious Clothing

For procedures with a higher

risk of splashing or

contamination, wear fire/flame

resistant and impervious

clothing.[1]

Respiratory Protection Not Generally Required

In a well-ventilated area,

respiratory protection is

typically not necessary.

However, if exposure limits are

exceeded or irritation is

experienced, a full-face

respirator should be used.[1]

Emergency Procedures and First Aid
In the event of accidental exposure, immediate and appropriate first aid is critical.

First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[1]

Skin Contact

Remove all contaminated clothing at once.

Wash the affected area thoroughly with soap

and plenty of water. If skin irritation occurs or

persists, consult a physician.[1][3]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek medical attention.[3]

Spillage and Disposal Plan
Proper containment and disposal of 11:0 PC are essential to prevent environmental

contamination and ensure laboratory safety.

Spill Response

In case of a spill, evacuate personnel to a safe area. Remove all sources of ignition.[1] Use

spark-proof tools and explosion-proof equipment.[1] Avoid dust formation.[1] Prevent the

chemical from entering drains.[1] The spilled material should be collected promptly and

disposed of in accordance with local, state, and federal regulations.[1]

Disposal Protocol

Dispose of 11:0 PC and any contaminated materials at an approved waste disposal facility.[2]

Contact your institution's environmental health and safety department for specific disposal

procedures. Do not let the product enter drains.[3]
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Safe Handling Workflow
The following diagram outlines the standard operational workflow for safely handling 11:0 PC in

a laboratory setting.

Preparation Handling Cleanup & Disposal

Review Safety Data Sheet (SDS) Don Appropriate PPE Prepare Well-Ventilated Workspace Weigh/Measure 11:0 PC Perform Experimental Procedure Decontaminate Work Area Dispose of Waste Remove and Dispose of PPE Wash Hands Thoroughly

Click to download full resolution via product page

Standard laboratory workflow for handling 11:0 PC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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